1-(Benzo[d][1,3]dioxol-5-ylmethyl)pyrrolidin-3-one

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)pyrrolidin-3-one
• InChI: InChI=1S/C12H13NO3/c14-10-3-4-13(7-10)6-9-1-2-11-12(5-9)16-8-15-11/h1-2,5H,3-4,6-8H2
• InChI Key: XRACFKIUODUWIC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1=O)CC2=CC3=C(C=C2)OCO3

Description

1-(Benzo[d][1,3]dioxol-5-ylmethyl)pyrrolidin-3-one is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of alcohol 273 (0.78 g, 3.53 mmol) in dry DCM (40 mL) was treated with 4 Å molecular sieves (powder, 3.49 g) and 4-methylmorpholine N-oxide (NMO) (2.11 g, 18.03 mmol) and the suspension was stirred under nitrogen atmosphere for 18 h. The reaction mixture was cooled to 0° C. for the addition of solid tetrapropylammonium perruthenate (TPAP) (0.11 g, 0.31 mmol) and stirred for 30 min, then diluted with DCM, filtered through a Celite® pad, washed with saturated NaHCO3, dried over MgSO4, filtered through a pad of SiO2 (eluent: 5% MeOH in DCM) and concentrated to provide title compound 274 (0.65 g, 84% yield).